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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814 Get Quote

For researchers, scientists, and drug development professionals handling Dapansutrile (also

known as OLT1177), adherence to proper disposal and safety protocols is paramount to ensure

a safe laboratory environment and compliance with regulations. This guide provides a

comprehensive overview of the necessary procedures for the safe handling and disposal of

Dapansutrile.

Hazard and Safety Data
Dapansutrile is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. It is harmful if swallowed, in contact with skin, or

if inhaled, and can cause significant skin and eye irritation.[1][2] All personnel handling this

compound must be thoroughly familiar with its Safety Data Sheet (SDS) and wear appropriate

personal protective equipment (PPE).

Table 1: Dapansutrile Hazard Information Summary
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Hazard Classification GHS Hazard Statement(s)
Key Precautionary
Measures

Acute Oral Toxicity H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1][3]

Acute Dermal Toxicity
H312: Harmful in contact with

skin

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P312: Call a POISON

CENTER or doctor/physician if

you feel unwell. P363: Wash

contaminated clothing before

reuse.[4]

Acute Inhalation Toxicity H332: Harmful if inhaled

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2][3]

Skin Corrosion/Irritation H315: Causes skin irritation

P280: Wear protective gloves.

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[1][2]
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Serious Eye Damage/Irritation
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.[1][2]

Aquatic Hazard
H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.[1]

Proper Disposal Protocol for Dapansutrile
The disposal of Dapansutrile must be conducted in a manner that minimizes risk to personnel

and the environment. As a hazardous chemical, it should not be disposed of in standard trash

or down the drain. The following step-by-step procedure should be followed:

Segregation of Waste:

All solid waste contaminated with Dapansutrile, including unused compound,

contaminated PPE (gloves, lab coats), and weighing papers, must be segregated from

non-hazardous laboratory waste.

Liquid waste, such as solutions containing Dapansutrile, should be collected in a

dedicated, compatible waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

office.

Waste Container Requirements:

Use only approved, leak-proof, and chemically compatible containers for Dapansutrile
waste. Containers should have a secure screw-top cap.
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Dapansutrile" or "3-(methylsulfonyl)-propanenitrile"), the concentration (if in

solution), and the date accumulation started.

Storage of Waste:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the waste container is kept closed at all times, except when adding waste.

Disposal of Empty Containers:

Empty containers that held Dapansutrile must be triple-rinsed with a suitable solvent.

The rinsate from this process is considered hazardous waste and must be collected in the

designated liquid hazardous waste container.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but all

labels must be defaced or removed.

Arranging for Final Disposal:

Once the waste container is full or has been in accumulation for the maximum allowable

time per institutional and local regulations, contact your institution's EHS office to arrange

for pickup.

EHS will transport the waste to a licensed hazardous waste disposal facility, where it will

likely be disposed of via high-temperature incineration.

Experimental Workflow for Dapansutrile Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Dapansutrile waste.
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Waste Generation

Solid Waste Stream Liquid Waste Stream

Waste Accumulation

Final Disposal

Dapansutrile Waste Generated

Solid or Liquid Waste?

Contaminated Solids
(e.g., PPE, unused powder)

Solid

Contaminated Liquids
(e.g., solutions, rinsate)

Liquid

Place in a labeled,
sealed hazardous waste bag

or container.

Store waste container
in designated Satellite

Accumulation Area (SAA).

Pour into a labeled,
compatible hazardous

waste container.

Container Full or
Max Time Reached?

No

Contact Environmental
Health & Safety (EHS)

for pickup.

Yes

EHS transports for
incineration at a licensed

facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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